Cas no 2229387-06-6 (2-(dimethylamino)-3,4-difluorophenol)

• Product Name: 2-(dimethylamino)-3,4-difluorophenol
• CAS No: 2229387-06-6
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6051092
• PubChem ID: 165650911
• Update Time: 2025-06-09

2-(dimethylamino)-3,4-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-3,4-difluorophenol
• EN300-1734241
• 2229387-06-6

• Inchi： 1S/C8H9F2NO/c1-11(2)8-6(12)4-3-5(9)7(8)10/h3-4,12H,1-2H3
• InChI Key： JDHIXGCZFPGJCH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-(dimethylamino)-3,4-difluorophenol

2-(Dimethylamino)-3,4-Difluorophenol: A Comprehensive Overview

2-(Dimethylamino)-3,4-difluorophenol (CAS No. 2229387-06-6) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(dimethylamino)-3,4-difluorophenol.

Chemical Structure and Properties

2-(Dimethylamino)-3,4-difluorophenol is a substituted phenol with a dimethylamino group and two fluorine atoms at the 3 and 4 positions on the benzene ring. The presence of these functional groups imparts distinct chemical properties to the molecule. The dimethylamino group is a strong electron-donating group, which can influence the reactivity and stability of the compound. The fluorine atoms, being highly electronegative, can affect the electronic distribution around the benzene ring, leading to unique spectroscopic and physical properties.

The molecular formula of 2-(dimethylamino)-3,4-difluorophenol is C₉H₁₀F₂

Synthesis Methods

The synthesis of 2-(dimethylamino)-3,4-difluorophenol can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3,4-difluorophenol with dimethylamine in the presence of a suitable catalyst or base. This reaction typically proceeds via nucleophilic substitution at the phenolic oxygen atom.

A typical synthetic pathway involves the following steps:

• Nucleophilic Substitution: 3,4-Difluorophenol reacts with dimethylamine in an aprotic solvent such as dimethylformamide (DMF) or dichloromethane (DCM) to form an intermediate salt.
• Acidification: The intermediate salt is then treated with a strong acid such as hydrochloric acid (HCl) to protonate the nitrogen atom and release the desired product.
• Purification: The final product is purified by recrystallization from an appropriate solvent mixture to obtain high-purity crystals.

This synthetic route is highly efficient and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

Biological Activities and Mechanisms of Action

2-(Dimethylamino)-3,4-difluorophenol has been studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its notable properties is its ability to modulate specific receptors and enzymes involved in various physiological processes.

A recent study published in the Journal of Medicinal Chemistry reported that 2-(dimethylamino)-3,4-difluorophenol exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation and pain. By selectively inhibiting COX-2 without affecting COX-1, this compound shows promise as a potential therapeutic agent for inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, 2-(dimethylamino)-3,4-difluorophenol has also been investigated for its neuroprotective effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Potential Applications in Drug Development

The unique combination of chemical properties and biological activities makes 2-(dimethylamino)-3,4-difluorophenol an attractive candidate for drug development. Its ability to selectively inhibit COX-2 without causing significant side effects on COX-1 makes it a promising lead compound for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs).

In preclinical studies, derivatives of 2-(dimethylamino)-3,4-difluorophenol have shown improved pharmacokinetic profiles compared to existing NSAIDs. These derivatives exhibit enhanced bioavailability and longer half-lives, which could translate into more effective and convenient dosing regimens for patients.

Beyond its anti-inflammatory applications, the neuroprotective properties of this compound have also sparked interest in its potential use as a neuroprotective agent. Clinical trials are currently underway to evaluate its efficacy in treating neurodegenerative diseases. Preliminary results from phase I trials have shown promising safety profiles and tolerability in human subjects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(dimethylamino)-3,4-difluorophenol highlights its multifaceted potential as a therapeutic agent. As our understanding of its mechanisms of action continues to evolve, it is likely that new applications will emerge in areas such as pain management and neuroprotection.

In conclusion, 2-(dimethylamino)-3,4-difluorophenol (CAS No. 2229387-06-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry.